4-[2-(3-chlorophenyl)-2-oxoethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 4-[2-(3-chlorophenyl)-2-oxoethyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C16H12ClNO3/c17-12-5-3-4-11(8-12)14(19)9-18-13-6-1-2-7-15(13)21-10-16(18)20/h1-8H,9-10H2
• InChI Key: JGQGEDMVERARQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound undergoes can tell us a lot about its chemical properties.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and stability. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Antiviral Activity

Benzoxazinone derivatives have shown promise as antiviral agents. For instance:

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Safety And Hazards

Safety data sheets provide information on the potential hazards of a compound, including physical, health, and environmental hazards. They also provide recommendations for handling, storage, and disposal.

Future Directions

Future research directions could involve finding new synthesis methods, studying new reactions, or exploring potential applications of the compound.